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Compound of Interest

Compound Name: N-isopropylpiperidin-4-amine

CAS No.: 534595-53-4

Cat. No.: B126376

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(1-methylethyl)-4-piperidinamine, a secondary amine of the piperidine class, serves as a

crucial building block in synthetic organic chemistry. Its structural features make it a valuable

intermediate in the preparation of more complex molecules, particularly in the field of medicinal

chemistry. This technical guide provides a comprehensive overview of the known synonyms,

chemical properties, and primary application of N-(1-methylethyl)-4-piperidinamine, with a focus

on its role in the development of potential therapeutics for central nervous system disorders.

Chemical Identity and Synonyms
The compound N-(1-methylethyl)-4-piperidinamine is known by several synonyms in scientific

literature and chemical databases. A clear understanding of these alternative names is

essential for comprehensive literature searches and material procurement.
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Synonym CAS Number Molecular Formula
Molecular Weight (

g/mol )

N-Isopropylpiperidin-

4-amine
534595-53-4 C8H18N2 142.24

Isopropyl(piperidin-4-

yl)amine
534595-53-4 C8H18N2 142.24

N-(1-Methylethyl)-4-

isopropylaminopiperidi

ne

534595-53-4 C8H18N2 142.24

4-

(Isopropylamino)piperi

dine

534595-53-4 C8H18N2 142.24

Core Application in Drug Discovery
The primary documented application of N-(1-methylethyl)-4-piperidinamine is as a key

intermediate in the synthesis of 6-substituted benzoxazines.[1] These resulting compounds

have been identified as potent 5-HT5A receptor antagonists, which are under investigation for

their potential therapeutic utility in the treatment of various mental disorders.[1] The piperidine

moiety of N-(1-methylethyl)-4-piperidinamine is incorporated into the final structure of these

antagonists, highlighting its importance in establishing the necessary pharmacophore for

interaction with the 5-HT5A receptor.

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 6-substituted benzoxazines

using N-(1-methylethyl)-4-piperidinamine are not extensively published in publicly accessible

literature, a general synthetic approach can be inferred from established organic chemistry

principles. The synthesis would likely involve the reaction of N-(1-methylethyl)-4-piperidinamine

with a suitable substituted 2-aminophenol derivative.

General Reaction Scheme:
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A plausible synthetic route would involve the condensation of N-(1-methylethyl)-4-

piperidinamine with a substituted 2-halophenol or a related electrophilic precursor, followed by

an intramolecular cyclization to form the benzoxazine ring. The specifics of the reaction

conditions, including solvent, temperature, and catalyst, would be dependent on the nature of

the substituents on the benzoxazine precursor.

Due to the proprietary nature of drug development, detailed protocols are often held as trade

secrets or are found within patent literature, which was not identified in the comprehensive

search.

Data Presentation
Quantitative data, such as IC50 or Ki values, for specific 6-substituted benzoxazines derived

from N-(1-methylethyl)-4-piperidinamine are not readily available in the public domain. Such

data is typically generated during preclinical drug development and may not be disclosed until

later stages of research or in specific publications that were not accessible through the

performed searches.

Signaling Pathways and Logical Relationships
The end-products synthesized from N-(1-methylethyl)-4-piperidinamine are of interest for their

antagonist activity at the 5-HT5A receptor. The 5-HT5A receptor is a G protein-coupled receptor

(GPCR), and its signaling pathways are complex and not fully elucidated. Antagonism of this

receptor by the synthesized benzoxazine derivatives would block the downstream signaling

cascade typically initiated by the binding of serotonin (5-HT).

Below is a logical workflow diagram illustrating the role of N-(1-methylethyl)-4-piperidinamine in

the synthesis of 5-HT5A antagonists.
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Caption: Synthetic workflow from N-(1-methylethyl)-4-piperidinamine to a potential therapeutic.

Conclusion
N-(1-methylethyl)-4-piperidinamine is a valuable chemical intermediate, primarily utilized in the

synthesis of 6-substituted benzoxazines with potential applications as 5-HT5A receptor

antagonists for the treatment of mental health disorders. While detailed experimental protocols

and quantitative pharmacological data for specific derivatives are not widely available in the

public domain, the foundational role of this compound in accessing this class of potential

therapeutics is evident. Further research and disclosure from entities involved in the

development of these compounds will be necessary to provide a more in-depth understanding

of their specific properties and therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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